Cas no 13735-13-2 (6-Bromothiochroman-4-one)
6-Bromothiochroman-4-one structure
Product Name:6-Bromothiochroman-4-one
CAS No:13735-13-2
MF:C9H7BrOS
MW:243.120280504227
MDL:MFCD05664869
CID:854957
PubChem ID:13953736
Update Time:2025-09-28
6-Bromothiochroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromothiochroman-4-one
- 6-bromo-2,3-dihydro-4H-1-Benzothiopyran-4-one
- 2,3-dihydro-6-bromo-(4H)-1-benzothiopyran-4-one
- 6-bromo-2,3-dihydro-4H-1-benzothiopyran4-one
- 6-bromo-2,3-dihydro-4H-thiochromen-4-one
- 6-Bromo-3,4-dihydro-2H-1-benzothiin-4-one
- 6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-one
- 6-bromo-4-oxothiochroman
- 6-bromo-thiochroman-4-one
- 6-Brom-thiochroman-4-on
- AC1Q25A6
- AGN-PC-00OGYL
- CTK4C0750
- SureCN69249
- 2,3-Dihydro-6-bromo-4H-1-benzothiopyran-4-one
- 6-Bromo-2,3-dihydrothiochromen-4-one
- SBNPYDJTVGRDAA-UHFFFAOYSA-N
- BCP19261
- RP28565
- A18182
- 6-bromo-2,3-dihydro-
- AB01000556-01
- AKOS009375360
- 13735-13-2
- CHEMBL4294455
- 6-BROMO-2,3-DIHYDRO-1-BENZOTHIOPYRAN-4-ONE
- DB-063197
- 4H-1-Benzothiopyran-4-one, 6-bromo-2,3-dihydro-
- J-518477
- SCHEMBL69249
- CS-0006410
- EN300-53602
- DS-13805
- 2,3-dihydro-6- bromo-(4H)-1-benzothiopyran-4-one
- Z390053090
- DTXSID50553197
- MFCD05664869
-
- MDL： MFCD05664869
- Inchi： 1S/C9H7BrOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
- InChI Key： SBNPYDJTVGRDAA-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(CCS2)=O
Computed Properties
- Exact Mass: 241.94011
- Monoisotopic Mass: 241.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
- XLogP3: 2.6
Experimental Properties
- Density: 1.638±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 72.5 ºC
- Solubility: Very slightly soluble (0.1 g/l) (25 º C),
- PSA: 17.07
6-Bromothiochroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM249105-5g |
6-Bromothiochroman-4-one |
13735-13-2 | 95% | 5g |
$206 | 2021-06-17 | |
| Chemenu | CM249105-10g |
6-Bromothiochroman-4-one |
13735-13-2 | 95% | 10g |
$381 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF392-200mg |
6-Bromothiochroman-4-one |
13735-13-2 | 95+% | 200mg |
137.0CNY | 2021-07-12 | |
| TRC | B700803-25mg |
6-Bromothiochroman-4-one |
13735-13-2 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B700803-50mg |
6-Bromothiochroman-4-one |
13735-13-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B700803-250mg |
6-Bromothiochroman-4-one |
13735-13-2 | 250mg |
$ 95.00 | 2022-06-06 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB00549-25g |
6-bromo-2,3-dihydrothiochromen-4-one |
13735-13-2 | 95% | 25g |
$800 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF392-1g |
6-Bromothiochroman-4-one |
13735-13-2 | 95+% | 1g |
605.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF392-5g |
6-Bromothiochroman-4-one |
13735-13-2 | 95+% | 5g |
2584.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF392-250mg |
6-Bromothiochroman-4-one |
13735-13-2 | 95+% | 250mg |
207CNY | 2021-05-08 |
6-Bromothiochroman-4-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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